Cas no 446853-42-5 (N-(4-Methylphenyl)-N'-(1-phenylethyl)urea)
446853-42-5 structure
Product Name:N-(4-Methylphenyl)-N'-(1-phenylethyl)urea
CAS No:446853-42-5
MF:C16H18N2O
MW:254.326923847198
CID:2621429
PubChem ID:19165564
Update Time:2025-04-21
N-(4-Methylphenyl)-N'-(1-phenylethyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(a-methylbenzyl)-3-p-tolylurea
- DTXSID20598176
- DTXCID80548935
- SCHEMBL6054883
- N-(4-Methylphenyl)-N'-(1-phenylethyl)urea
- Oprea1_231806
- AKOS002979810
- 446853-42-5
-
- Inchi: 1S/C16H18N2O/c1-12-8-10-15(11-9-12)18-16(19)17-13(2)14-6-4-3-5-7-14/h3-11,13H,1-2H3,(H2,17,18,19)
- InChI Key: WUGZOMQSZFLEKI-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(C)=CC=1)NC(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 254.141913202Da
- Monoisotopic Mass: 254.141913202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.1Ų
N-(4-Methylphenyl)-N'-(1-phenylethyl)urea Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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